![molecular formula C8H9FN2O2 B226616 Methyl 2,3-diamino-6-fluorobenzoate CAS No. 403712-67-4](/img/structure/B226616.png)
Methyl 2,3-diamino-6-fluorobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2,3-diamino-6-fluorobenzoate” is a chemical compound with the molecular formula C8H9FN2O2 . It has an average mass of 184.168 Da and a monoisotopic mass of 184.064804 Da .
Molecular Structure Analysis
The InChI code for “Methyl 2,3-diamino-6-fluorobenzoate” is 1S/C8H9FN2O2/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3H,10-11H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.Scientific Research Applications
Antimicrobial Applications
Methyl 2,3-diamino-6-fluorobenzoate has been used in the development of new vesicular systems based on antimicrobial agents . These systems are based on amino acid-derived surfactants from phenylalanine . The vesicular systems exhibit promising antimicrobial activity, marking a significant advancement in pharmaceutical delivery systems .
Anesthetic Applications
This compound has also been used in the development of anesthetic compounds . Specifically, it has been used in the development of niosomal formulations based on lidocaine (LID) and capsaicin (CA) . These formulations have shown potential in pharmaceutical applications .
Pharmaceutical Delivery Systems
The stability and reduced size of the niosomal formulations that include Methyl 2,3-diamino-6-fluorobenzoate demonstrate their potential in pharmaceutical applications . These nanosystems offer delivery systems for combined therapies thanks to the pharmacological properties of the individual components .
Biocompatibility
Some formulations that include Methyl 2,3-diamino-6-fluorobenzoate have shown biocompatibility . This underscores their viability in various applications, particularly in the medical and pharmaceutical fields .
Safety and Hazards
“Methyl 2,3-diamino-6-fluorobenzoate” is classified as a warning substance according to the GHS07 signal word . The hazard statements associated with this compound include H302+H312+H332;H319;H335, indicating potential harm if swallowed, in contact with skin, or if inhaled, and it may cause eye irritation . Precautionary measures include avoiding breathing dust, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
methyl 2,3-diamino-6-fluorobenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FN2O2/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3H,10-11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFTFTXAANFTSOF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1N)N)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,3-diamino-6-fluorobenzoate | |
CAS RN |
403712-67-4 |
Source
|
Record name | Methyl 2,3-diamino-6-fluorobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.